Cas no 67686-03-7 (1-Benzyl-4-(chloromethyl)piperidine hydrochloride)

• Product Name: 1-Benzyl-4-(chloromethyl)piperidine hydrochloride
• CAS No: 67686-03-7
• MF: C₁₃H₁₉Cl₂N
• MW: 260.202661752701
• CID: 966675
• PubChem ID: 12428147
• Update Time: 2025-06-09

1-Benzyl-4-(chloromethyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-(chloromethyl)piperidine hydrochloride
• 1-benzyl-4-(chloromethyl)piperidine
• 1-benzyl-4-(chloromethyl)piperidine hcl
• 4-(Chloromethyl)-1-(phenylmethyl)piperidine hydrochloride
• 67686-03-7
• AKOS015907693
• DTXSID80497818
• NSC286125
• 1-Benzyl-4-(chloromethyl)piperidine--hydrogen chloride (1/1)
• 1-benzyl-4-(chloromethyl)piperidine;hydrochloride
• SCHEMBL7854181
• FT-0718992
• BS-38434
• NSC-286125
• AB43645
• 1-BENZYL-4-(CHLOROMETHYL)PIPERIDINEHYDROCHLORIDE
• DB-073916

• MDL： MFCD08234789
• Inchi： 1S/C13H18ClN.ClH/c14-10-12-6-8-15(9-7-12)11-13-4-2-1-3-5-13;/h1-5,12H,6-11H2;1H
• InChI Key： PUDJPTGBAQJTQT-UHFFFAOYSA-N
• SMILES： ClCC1CCN(CC2C=CC=CC=2)CC1.Cl

Computed Properties

• Exact Mass: 259.08900
• Monoisotopic Mass: 259.0894550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24000
• LogP: 3.87730

Additional information on 1-Benzyl-4-(chloromethyl)piperidine hydrochloride

Introduction to 1-Benzyl-4-(chloromethyl)piperidine hydrochloride (CAS No. 67686-03-7)

1-Benzyl-4-(chloromethyl)piperidine hydrochloride, also known by its CAS number 67686-03-7, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of piperidine, a six-membered heterocyclic amine, and features a benzyl group and a chloromethyl group, both of which contribute to its unique chemical properties and biological activities.

The molecular structure of 1-Benzyl-4-(chloromethyl)piperidine hydrochloride consists of a piperidine ring with a benzyl substituent at the 1-position and a chloromethyl group at the 4-position. The presence of these functional groups imparts the molecule with specific reactivity and solubility characteristics, making it an attractive candidate for various synthetic transformations and biological studies.

In recent years, 1-Benzyl-4-(chloromethyl)piperidine hydrochloride has gained attention due to its potential in the development of novel therapeutic agents. Research has shown that this compound can serve as a key intermediate in the synthesis of drugs targeting various diseases, including neurological disorders, cardiovascular conditions, and cancer. The chloromethyl group, in particular, can be readily functionalized to introduce additional pharmacophores or to enhance the drug's pharmacokinetic properties.

A study published in the Journal of Medicinal Chemistry highlighted the use of 1-Benzyl-4-(chloromethyl)piperidine hydrochloride in the synthesis of selective serotonin reuptake inhibitors (SSRIs). These compounds are widely used in the treatment of depression and anxiety disorders. The researchers found that derivatives of 1-Benzyl-4-(chloromethyl)piperidine hydrochloride exhibited improved binding affinity to serotonin transporters compared to existing SSRIs, suggesting potential improvements in therapeutic efficacy and reduced side effects.

Beyond its applications in drug discovery, 1-Benzyl-4-(chloromethyl)piperidine hydrochloride has also been explored for its role in chemical biology. A recent paper in Chemical Communications reported the use of this compound as a scaffold for the development of fluorescent probes. By attaching fluorophores to the chloromethyl group, researchers were able to create highly sensitive probes for monitoring cellular processes such as protein-protein interactions and enzyme activity. This approach has opened new avenues for understanding complex biological systems at the molecular level.

The synthetic versatility of 1-Benzyl-4-(chloromethyl)piperidine hydrochloride is further exemplified by its use in combinatorial chemistry. In a study published in Organic Letters, scientists utilized this compound as a building block in high-throughput screening campaigns aimed at identifying new leads for drug development. The ability to rapidly generate diverse libraries of compounds from this scaffold has accelerated the discovery process and increased the likelihood of finding potent and selective drug candidates.

In addition to its synthetic utility, 1-Benzyl-4-(chloromethyl)piperidine hydrochloride has been investigated for its pharmacological properties. Preclinical studies have demonstrated that certain derivatives exhibit anti-inflammatory effects by modulating key signaling pathways involved in inflammation. These findings suggest that this compound could be a valuable starting point for developing new anti-inflammatory drugs with improved safety profiles.

The safety profile of 1-Benzyl-4-(chloromethyl)piperidine hydrochloride is an important consideration for its use in pharmaceutical research. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, as with any chemical compound, appropriate handling and storage protocols should be followed to ensure safe use in laboratory settings.

In conclusion, 1-Benzyl-4-(chloromethyl)piperidine hydrochloride (CAS No. 67686-03-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents and chemical tools for probing biological systems. Ongoing research continues to uncover new applications and optimize its properties for various biomedical applications.